2-(dimethylamino)-4-(methylsulfanyl)butanoic acid
Overview
Description
2-(dimethylamino)-4-(methylsulfanyl)butanoic acid, also known as DMAMSB, is a versatile and important organic compound. It is a four-carbon carboxylic acid with two dimethylamine groups and a methylsulfanyl group. DMAMSB has a wide range of applications in both scientific and industrial research, and is used in a variety of lab experiments.
Scientific Research Applications
2-(dimethylamino)-4-(methylsulfanyl)butanoic acid has a variety of applications in scientific research. It is used in the synthesis of a number of compounds, such as peptides, polymers, and other organic compounds. It is also used in the synthesis of drugs, such as antifungal agents and antibiotics. This compound is also used in the synthesis of photoluminescent materials, which are used in a variety of applications, such as lighting, display screens, and sensors.
Mechanism of Action
2-(dimethylamino)-4-(methylsulfanyl)butanoic acid is an organic acid, and as such, it has acidic properties. It acts as a proton donor, donating a proton to a variety of compounds. This proton donation can be used to catalyze a variety of reactions, such as the hydrolysis of esters or the formation of peptide bonds.
Biochemical and Physiological Effects
This compound is a relatively non-toxic compound and has no known adverse effects on humans or animals. However, it does have some biochemical and physiological effects. It has been shown to act as an antifungal agent, and has been used in the treatment of fungal infections. It has also been shown to inhibit the growth of some bacteria and viruses.
Advantages and Limitations for Lab Experiments
2-(dimethylamino)-4-(methylsulfanyl)butanoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. It is also non-toxic and has no known adverse effects. However, it is limited in its applications, as it is only useful in certain types of reactions.
Future Directions
The potential applications of 2-(dimethylamino)-4-(methylsulfanyl)butanoic acid are still being explored. One potential application is in the synthesis of peptides and proteins. This compound can be used to catalyze the formation of peptide bonds, and this could be used to synthesize complex peptides and proteins. Another potential application is in the synthesis of drugs, as this compound can be used to catalyze the formation of drug molecules. Finally, this compound could be used in the synthesis of photoluminescent materials, which could be used in a variety of applications.
Synthesis Methods
2-(dimethylamino)-4-(methylsulfanyl)butanoic acid can be synthesized from several different starting materials. The most common method is to use dimethylamine and methylsulfanylbutanoyl chloride as the starting materials. This reaction is a substitution reaction, in which the dimethylamine group replaces the hydrogen atom of the methylsulfanylbutanoyl chloride, forming this compound. This reaction can be catalyzed by a variety of bases, such as sodium hydroxide or potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(dimethylamino)-4-(methylsulfanyl)butanoic acid can be achieved through a multi-step process involving the protection and deprotection of functional groups, as well as the use of various reagents and catalysts.", "Starting Materials": [ "2-bromo-4-methylthiobutanoic acid", "dimethylamine", "sodium hydride", "diethyl ether", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "methanol", "ethyl acetate", "sodium bicarbonate", "magnesium sulfate", "hexanes", "ethyl acetate", "N,N-dimethylformamide", "ethyl chloroformate", "triethylamine", "N,N-dimethylglycine" ], "Reaction": [ "Step 1: Protection of carboxylic acid group", "2-bromo-4-methylthiobutanoic acid is treated with sodium hydride in diethyl ether to form the corresponding carboxylate salt. Acetic anhydride is then added to the reaction mixture to protect the carboxylic acid group, forming the acetyl ester.", "Step 2: Deprotection of thiol group", "The acetyl ester is then treated with hydrochloric acid to remove the acetyl group and expose the thiol group.", "Step 3: Protection of amine group", "Dimethylamine is added to the reaction mixture to protect the amine group, forming the corresponding dimethylaminothiol.", "Step 4: Alkylation of thiol group", "The dimethylaminothiol is then treated with ethyl chloroformate and triethylamine to form the corresponding thiol ester. This is followed by alkylation with 2-bromo-4-methylthiobutanoic acid in the presence of sodium bicarbonate to form the desired product.", "Step 5: Deprotection of amine group", "The dimethylamino group is then deprotected using sodium hydroxide in methanol to form 2-(dimethylamino)-4-(methylsulfanyl)butanoic acid.", "Step 6: Purification", "The crude product is purified by recrystallization from ethyl acetate and hexanes, followed by drying over magnesium sulfate." ] } | |
CAS RN |
2812-23-9 |
Molecular Formula |
C7H15NO2S |
Molecular Weight |
177.3 |
Purity |
95 |
Origin of Product |
United States |
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